Cas no 13934-61-7 (3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone)
13934-61-7 structure
Product Name:3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
CAS No:13934-61-7
MF:C22H32O3
MW:344.487687110901
CID:1267764
PubChem ID:13870446
Update Time:2025-04-20
3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone Chemical and Physical Properties
Names and Identifiers
-
- 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid gamma-lactone
- 3-hydroxy-10,13-dimethyl-1,2,3,3',4,4',7,8,9,10,11,12,13,14,15,16-hexadecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
- 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
- ,17α
- 3β
- -dihydroxypregn-5-ene-21-carboxylic acid γ
- -lactone
- Andrenolactone
- SC 5018
- DTXSID701156079
- SCHEMBL18218190
- 13934-61-7
- EINECS 237-709-1
- Pregn-5-ene-21-carboxylic acid, 3,17-dihydroxy-, I(3)-lactone, (3I(2),17I+/-)-
- 3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
-
- Inchi: 1S/C22H32O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h3,15-18,23H,4-13H2,1-2H3/t15-,16+,17-,18-,20-,21-,22+/m0/s1
- InChI Key: XBSQQVJXPODPRW-ANWZHMNCSA-N
- SMILES: O1C(CC[C@]21CC[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O)=O
Computed Properties
- Exact Mass: 344.23526
- Monoisotopic Mass: 344.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 190-192 ºC
- Solubility: Almost insoluble (0.024 g/l) (25 º C),
- PSA: 46.53
3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
13934-61-7 (3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone) Related Products
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